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Compound of Interest

Compound Name: NSC 409012

Cat. No.: B1599375

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 409012, chemically identified as 5-(4-iodobenzylidene)rhodanine, is a synthetic

compound belonging to the rhodanine family. Rhodanine and its derivatives have attracted

interest in medicinal chemistry due to their diverse range of reported biological activities. This

document provides a comprehensive review of the existing scientific literature on NSC 409012,

with a focus on its biochemical properties, experimental data, and relevant biological pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of NSC 409012 is presented in Table 1.

This information is compiled from various chemical supplier databases.
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Property Value Source

Chemical Formula C₁₀H₆INOS₂ [1][2]

Molecular Weight 347.2 g/mol [2]

CAS Number 90947-00-5 [1][2]

Synonym
5-(4-

iodobenzylidene)rhodanine
[2]

Appearance Powder [1]

Purity Typically >98% by HPLC [2]

Solubility Soluble in DMSO [2]

Biological Activity and Potential Applications

While specific peer-reviewed studies on NSC 409012 are not available in the public domain,

chemical suppliers suggest it is an "active compound".[1] The broader class of rhodanine

derivatives has been investigated for a variety of pharmacological effects. These include

potential anti-inflammatory, anti-tumor, antioxidant, and antifungal activities.[2] It is also

suggested that compounds of this nature may play a role in the regulation of gene expression,

cell proliferation, and apoptosis.[2] However, it is crucial to note that these claims for NSC
409012 itself are not substantiated by published scientific literature.

Experimental Data

A thorough search of scientific databases has revealed no publicly available quantitative data

from experimental studies on NSC 409012. This includes, but is not limited to, IC50 values, Ki

values, pharmacokinetic parameters, or efficacy data from in vitro or in vivo models.

Experimental Protocols

Detailed experimental protocols for assays involving NSC 409012 are not available in the

published scientific literature. General methodologies for synthesizing rhodanine derivatives

have been described, which typically involve the Knoevenagel condensation of an aldehyde (in

this case, 4-iodobenzaldehyde) with rhodanine. However, specific reaction conditions,
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purification methods, and analytical characterization for NSC 409012 are not detailed in

research papers.

Signaling Pathways and Mechanisms of Action

Due to the absence of dedicated research on NSC 409012, there is no information regarding

its specific mechanism of action or the signaling pathways it may modulate. Any discussion on

its potential biological targets would be purely speculative and based on the activities of other

rhodanine derivatives.

To illustrate a hypothetical experimental workflow for screening a compound like NSC 409012
for its effect on a generic signaling pathway, the following diagram is provided.
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In Vitro Screening

Signaling Pathway Analysis

NSC 409012 Compound

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Target Cell Line

Determine IC50

Treat Cells with NSC 409012
(at IC50 concentration)

Inform Concentration

Protein Extraction

Western Blot Analysis
(for key pathway proteins)

Quantify Protein Expression

Click to download full resolution via product page

Hypothetical workflow for in vitro analysis of NSC 409012.
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Conclusion

The current body of scientific literature available in the public domain on NSC 409012 is

exceedingly limited. While chemical suppliers provide basic information about its identity and

suggest it may be biologically active, there is a notable absence of peer-reviewed research to

substantiate these claims. Consequently, critical information for drug development

professionals and researchers, such as quantitative biological data, detailed experimental

protocols, and an understanding of its mechanism of action and effects on signaling pathways,

is not available. Further investigation into this compound would be required to ascertain its

potential as a pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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